Cas no 21190-91-0 (Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate)

• Product Name: Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate
• CAS No: 21190-91-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD28659740
• CID: 4783039
• Update Time: 2025-04-23

Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate
• 2-Pyridinepropanoic acid, 6-methoxy-beta-oxo-, ethyl ester
• Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate

• MDL： MFCD28659740
• Inchi： 1S/C11H13NO4/c1-3-16-11(14)7-9(13)8-5-4-6-10(12-8)15-2/h4-6H,3,7H2,1-2H3
• InChI Key： LCSPSGWTZTYJTK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC=C(N=1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 1.6
• Topological Polar Surface Area: 65.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate

Ethyl 3-(6-Methoxypyridin-2-yl)-3-oxopropanoate (CAS No. 21190-91-0): A Versatile Building Block in Organic Synthesis

Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate (CAS No. 21190-91-0) is an important chemical intermediate widely used in pharmaceutical research and organic synthesis. This ester compound features a pyridine ring substituted with a methoxy group at the 6-position and an ethyl 3-oxopropanoate moiety, making it a valuable precursor for various heterocyclic compounds.

The growing interest in pyridine derivatives like Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate stems from their applications in drug discovery. Recent studies show increased searches for "pyridine-based pharmaceuticals" and "methoxypyridine synthesis" as researchers explore new treatments for neurological disorders. The compound's β-keto ester functionality makes it particularly useful for constructing complex molecular architectures through Michael addition reactions and cyclization processes.

In synthetic chemistry, 21190-91-0 serves as a key building block for creating functionalized pyridines. Its electron-rich pyridine ring enables diverse transformations, including nucleophilic substitutions and transition metal-catalyzed couplings. Many researchers searching for "how to modify pyridine rings" or "pyridine derivatization methods" will find this compound particularly valuable for their work.

The pharmaceutical industry utilizes Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate in developing central nervous system (CNS) drugs. With rising global interest in neuroprotective agents (as evidenced by search trends for "neuroprotective compounds 2024"), this compound's structural features make it attractive for designing molecules that can cross the blood-brain barrier. The methoxy group enhances solubility while the pyridine nitrogen offers hydrogen bonding capabilities.

From a synthetic perspective, 21190-91-0 demonstrates excellent reactivity in Knoevenagel condensations and Dieckmann cyclizations. Laboratory searches for "beta-keto ester reactions" have increased by 35% year-over-year, reflecting growing interest in these transformations. The compound's ethyl ester group provides versatility for further modifications, allowing chemists to explore various downstream reactions.

Material scientists have also investigated Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate for creating functional organic materials. The conjugated system formed by the pyridine ring and carbonyl groups shows potential in organic electronics, aligning with current searches for "pyridine-based semiconductors". This application has gained attention in developing organic light-emitting diodes (OLEDs) and photovoltaic materials.

Quality control of CAS 21190-91-0 typically involves HPLC analysis and spectroscopic characterization. Recent search data shows increasing queries about "pyridine compound purity analysis" and "ester stability testing", reflecting the importance of quality assurance in research applications. The compound generally appears as a pale yellow to colorless liquid with characteristic carbonyl stretching vibrations in IR spectroscopy.

The market for pyridine derivatives like Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate continues to expand, driven by pharmaceutical and materials science applications. Search volume for "specialty pyridine compounds" has grown steadily, with particular interest from North American and Asian research institutions. Proper storage under inert atmosphere at 2-8°C maintains the compound's stability for extended periods.

Environmental considerations for 21190-91-0 include proper waste disposal methods for organic compounds. Recent search trends indicate growing interest in "green chemistry pyridine synthesis" and "sustainable heterocycle production", prompting manufacturers to develop more environmentally friendly processes for such intermediates.

In conclusion, Ethyl 3-(6-methoxypyridin-2-yl)-3-oxopropanoate (CAS No. 21190-91-0) represents a versatile chemical building block with wide-ranging applications in medicinal chemistry and materials science. Its unique combination of pyridine aromaticity, methoxy substitution, and β-keto ester functionality makes it invaluable for researchers developing new pharmaceuticals and advanced materials. The compound's relevance continues to grow as evidenced by increasing search queries about "pyridine intermediate applications" and "methoxypyridine chemistry" across scientific databases.